Cas no 893913-68-3 (2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(3-nitrophenyl)acetamide)

• Product Name: 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(3-nitrophenyl)acetamide
• CAS No: 893913-68-3
• MF: C₁₉H₁₃ClN₆O₃S
• MW: 440.86292052269
• CID: 6569393
• PubChem ID: 18561822
• Update Time: 2025-06-09

2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(3-nitrophenyl)acetamide
• 2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(3-nitrophenyl)acetamide
• AKOS024615574
• 2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(3-nitrophenyl)acetamide
• SR-01000018367-1
• F1874-0659
• 2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(3-nitrophenyl)acetamide
• 893913-68-3
• SR-01000018367

• Inchi： 1S/C19H13ClN6O3S/c20-12-4-6-14(7-5-12)25-18-16(9-23-25)19(22-11-21-18)30-10-17(27)24-13-2-1-3-15(8-13)26(28)29/h1-9,11H,10H2,(H,24,27)
• InChI Key： PEYIKAXUOGHFBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2C(C=N1)=C(N=CN=2)SCC(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 440.0458372g/mol
• Monoisotopic Mass: 440.0458372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 144Ų

Additional information on 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(3-nitrophenyl)acetamide

Recent Advances in the Study of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-nitrophenyl)acetamide (CAS: 893913-68-3)

The compound 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-nitrophenyl)acetamide (CAS: 893913-68-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are often dysregulated in various cancers. The unique structural features of this molecule, including the pyrazolo[3,4-d]pyrimidine core and the sulfanyl-acetamide moiety, contribute to its high affinity and selectivity for target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions between this compound and its kinase targets, providing valuable insights for further drug development.

In vitro and in vivo studies have demonstrated promising anti-proliferative effects of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-nitrophenyl)acetamide against several cancer cell lines, including breast, lung, and colorectal cancers. Notably, the compound has shown synergistic effects when combined with existing chemotherapeutic agents, suggesting its potential as part of combination therapy regimens. However, challenges related to bioavailability and metabolic stability remain to be addressed in future research.

Beyond oncology applications, recent investigations have explored the compound's potential in treating inflammatory diseases and neurological disorders. Preliminary data indicate that it may modulate key signaling pathways involved in inflammation and neurodegeneration, opening new avenues for therapeutic intervention. These findings underscore the versatility of this chemical scaffold and its potential for multi-target drug development.

The synthesis and optimization of 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-nitrophenyl)acetamide derivatives have been an active area of research, with several groups reporting improved analogs with enhanced pharmacokinetic properties. Structure-activity relationship (SAR) studies have identified critical modifications that maintain or improve biological activity while addressing solubility and metabolic issues. These efforts are crucial for advancing this compound series toward clinical development.

In conclusion, 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(3-nitrophenyl)acetamide represents a promising lead compound with diverse therapeutic potential. Ongoing research continues to unravel its molecular mechanisms and explore its applications across various disease areas. Future studies should focus on optimizing its drug-like properties and evaluating its efficacy in more complex disease models to facilitate translation into clinical applications.